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Compound of Interest

Compound Name: REDX05358

CAS No.: 1884226-20-3

Cat. No.: B610433

Get Quote

Subject: REDX05358 (Preclinical Lead / Precursor to JZP815 Program) Classification: Pan-

RAF Inhibitor / Paradox Breaker Therapeutic Focus: BRAF V600E, RAS-Mutant, and Drug-

Resistant Solid Tumors

Executive Summary
REDX05358 represents a pivotal shift in kinase inhibitor design, moving beyond the "Type I"

inhibition characteristic of first-generation drugs (e.g., vemurafenib, dabrafenib). While Type I

inhibitors are effective in BRAF V600E monomers, they notoriously induce paradoxical

activation of the MAPK pathway in cells with wild-type BRAF or upstream RAS mutations. This

occurs because Type I binding to one protomer induces transactivation of the drug-free partner

within a RAF dimer.

REDX05358 is engineered as a Pan-RAF inhibitor (targeting ARAF, BRAF, and CRAF) and a

Paradox Breaker. By stabilizing a conformation that prevents dimer-mediated signaling or by

inhibiting both protomers within the dimer with equal potency, it abrogates the MAPK

reactivation responsible for cutaneous toxicities and resistance in Colorectal Cancer (CRC).
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This guide details the mechanistic rationale, molecular profile, and validation protocols for

REDX05358.

Part 1: The Mechanistic Challenge & Solution
The Paradox Problem (Type I Inhibitors)
First-generation inhibitors bind the ATP-binding pocket of the active BRAF V600E monomer.

However, in the presence of oncogenic RAS or splice variants (e.g., p61-BRAF V600E), RAF

kinases form homo- or heterodimers.

Mechanism of Failure: Binding of a Type I inhibitor to one RAF molecule in a dimer induces

an allosteric change that activates the other RAF molecule (transactivation).

Result: Hyper-phosphorylation of ERK (pERK), leading to secondary malignancies (e.g.,

keratoacanthomas) and drug resistance.

The REDX05358 Solution (Paradox Breaking)
REDX05358 functions as a Type II-like inhibitor, binding in a DFG-out/

C-helix-in conformation.[1]

Pan-RAF Activity: It potently inhibits ARAF, BRAF, and CRAF (IC50 < 1 nM).[2]

Dimer Control: It inhibits RAF signaling regardless of the oligomerization state (monomer or

dimer). Crucially, it does not induce the conformational changes that drive transactivation in

RAS-mutant contexts.

Signaling Pathway Visualization
The following diagram illustrates the divergence in signaling consequences between

Vemurafenib and REDX05358.
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Caption: Comparison of paradoxical activation by Type I inhibitors versus dimer-inhibition by

REDX05358 in a RAS-active context.

Part 2: Molecular Profile & Efficacy Data
REDX05358 demonstrates a "best-in-class" profile by combining potency with selectivity. The

data below summarizes its performance across different genetic contexts.

Kinase Selectivity & Potency
REDX05358 is highly selective against a panel of >400 kinases, concentrating activity on the

RAF family.[1][2]
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Target Isoform IC50 (nM) Biological Context

BRAF V600E 0.17
Primary driver in

Melanoma/CRC

BRAF WT 0.68 Wild-type context

CRAF 0.08
Critical for RAS-driven

signaling (dimer partner)

ARAF 0.10 Accessory RAF isoform

Cellular Activity Matrix
The compound's utility extends beyond simple V600E mutations into resistance models.

Cell Line Driver Mutation
Vemurafenib
Response

REDX05358
Response

A375 BRAF V600E Sensitive (Inhibition) Sensitive (Inhibition)

HCT116 KRAS G13D

Paradoxical Activation

(pERK

)

Inhibition (pERK

)

DLD-1 KRAS G13D
Resistance /

Activation
Inhibition

SK-MEL-239 BRAF Splice (p61)
Resistance (Dimer

driven)
Sensitive

Part 3: Experimental Protocols
To validate REDX05358 in a research setting, specific assays must be employed to

demonstrate the "Paradox Breaker" phenotype. Standard viability assays are insufficient;

phosphorylation status is the critical quality attribute (CQA).

Protocol A: The "Paradox" Western Blot
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Objective: Prove that REDX05358 inhibits ERK signaling in RAS-mutant cells where

Vemurafenib causes activation.

Reagents:

Cell Lines: A375 (Control, V600E), HCT116 or DLD-1 (Test, KRAS-mutant).

Compounds: REDX05358 (10 nM – 10

M), Vemurafenib (Control), DMSO.

Antibodies: pERK1/2 (Thr202/Tyr204), Total ERK, Vinculin (Loading Control).

Workflow:

Seeding: Plate cells in 6-well plates (0.5 x 10^6 cells/well) in full serum media. Allow 24h

attachment.

Starvation (Optional but Recommended): Switch to 0.5% FBS media for 16h to reduce basal

growth factor noise.

Treatment: Treat with dose titration of REDX05358 vs. Vemurafenib for 1 hour.

Note: Paradoxical activation is an acute event; long incubations may miss the peak.

Lysis: Rapidly wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors

(Na3VO4, NaF).

Readout: Immunoblot.

Success Criteria: HCT116 cells treated with Vemurafenib must show increased pERK vs.

DMSO. HCT116 cells treated with REDX05358 must show decreased or basal pERK.

Protocol B: 3D Spheroid Growth Assay
Objective: Assess efficacy in a physiologically relevant tumor microenvironment, particularly for

CRC lines (often resistant in 2D).

Workflow Visualization:
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Caption: 3D Spheroid assay workflow for assessing potency in dense tumor structures.

Critical Steps:

Use Ultra-Low Attachment (ULA) plates.

Centrifuge plates at 200xg for 5 mins after seeding to center the pellet.

Dosing should be refreshed every 48h due to the metabolic activity of spheroids.

Part 4: Clinical Translation & Field Insights
From REDX05358 to JZP815
REDX05358 served as the lead optimization compound in the Redx Pharma Pan-RAF

program. This program was acquired by Jazz Pharmaceuticals, leading to the nomination of

JZP815 for clinical trials.

Insight: When researching REDX05358, data may often be cross-referenced with "JZP815"

or "Redx Pan-RAF program." The mechanism of action (MOA) described here applies to this

chemical series.

Handling & Safety
Solubility: REDX05358 is generally soluble in DMSO (up to 10 mM). Avoid aqueous buffers

for stock solutions.

Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles which can degrade the

inhibitor and alter IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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